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Compound of Interest

Compound Name: P300 bromodomain-IN-1

Cat. No.: B12396475

For Researchers, Scientists, and Drug Development Professionals

Introduction

P300 bromodomain-IN-1 is a potent and specific small molecule inhibitor of the bromodomain
of the transcriptional coactivator p300 (also known as EP300 or KAT3B).[1] The bromodomain
of p300 is a key "reader" of acetylated lysine residues on histones and other proteins, playing a
crucial role in the regulation of gene expression. Inhibition of the p300 bromodomain has been
shown to suppress the expression of oncogenes such as c-Myc, leading to cell cycle arrest at
the G1/GO phase and induction of apoptosis in cancer cell lines like OPM-2.[1] This makes
P300 bromodomain-IN-1 a valuable tool for studying the biological functions of p300 and for
investigating its therapeutic potential in oncology and other diseases.

Proper preparation of a stock solution is the first critical step for ensuring the accuracy and
reproducibility of in vitro and in vivo experiments. This document provides a detailed protocol
for the preparation, storage, and handling of P300 bromodomain-IN-1 stock solutions.

Physicochemical Properties and Solubility

A clear understanding of the physicochemical properties of P300 bromodomain-IN-1 is
essential for its effective use. The table below summarizes key quantitative data for this
inhibitor.
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Property Value Reference
Molecular Weight 535.03 g/mol [1112]

IC50 (for p300) 49 nM [1]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [31[4]

CBP/p300-IN-1 in DMSO: 62.5
mg/mL (146.56 mM)

Solubility (Similar Compounds)  CBP/P300 bromodomain
inhibitor-3 in DMSO: 200
mg/mL (433.32 mM)

[3]4]

Appearance Solid

[2]

Experimental Protocols
Materials

P300 bromodomain-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)

o Pre-weighing Preparation: Before opening, bring the vial of P300 bromodomain-IN-1

powder to room temperature to prevent condensation of moisture.
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Weighing: Carefully weigh out the desired amount of P300 bromodomain-IN-1 powder
using a calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 0.535 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
powder. To continue the example, add 100 pL of DMSO to the 0.535 mg of powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath and sonication can be used to aid
dissolution if necessary.[3][4] Visually inspect the solution to ensure there are no undissolved
particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][4]

Quality Control

Purity: The purity of the P300 bromodomain-IN-1 powder should be verified by the
supplier's Certificate of Analysis (CoA).

Concentration Verification: While not routinely necessary for every preparation, the
concentration of the stock solution can be confirmed using techniques like High-Performance
Liquid Chromatography (HPLC) if required for highly sensitive applications.

Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of
precipitation. If precipitate is observed, gently warm and vortex the solution to redissolve.

Visualizations
Signaling Pathway of p300 Bromodomain Inhibition

The following diagram illustrates the mechanism of action of P300 bromodomain-IN-1. By

binding to the bromodomain of p300, the inhibitor prevents its recruitment to acetylated

histones at gene promoters and enhancers. This leads to the downregulation of target genes,

such as c-Myc, ultimately resulting in cell cycle arrest and apoptosis.
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P300 Bromodomain-IN-1 Action
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Caption: Mechanism of P300 Bromodomain-IN-1 Action.

Experimental Workflow for Stock Solution Preparation

This workflow diagram provides a step-by-step visual guide for the preparation of the P300
bromodomain-IN-1 stock solution.
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Caption: Workflow for P300 Bromodomain-IN-1 Stock Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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